Cas no 139158-25-1 (3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-5-tricyclo[3.3.1.13,7]dec-1-yl-)

• Product Name: 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-5-tricyclo[3.3.1.13,7]dec-1-yl-
• CAS No: 139158-25-1
• MF: C₁₄H₂₁N₃S
• MW: 263.401641607285
• CID: 218713
• PubChem ID: 3033926
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-5-tricyclo[3.3.1.13,7]dec-1-yl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-5-tricyclo[3.3.1.13,7]dec-1-yl-
• 3-(1-adamantyl)-4-ethyl-1H-1,2,4-triazole-5-thione
• 2,4-Dihydro-4-ethyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-3H-1,2,4-triazole-3-thione
• 3-(1-Adamantyl)-4-ethyl-5-mercapto-1,2,4-triazole
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-
• 4-ethyl-5-tricyclo[3.3.1.1~3,7~]dec-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• BRN 4874123
• SCHEMBL5092286
• 139158-25-1
• 5-(1-Adamantyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• DTXSID30160944
• 2,4-Dihydro-4-ethyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-3H-1,2,4-tria zole-3-thione
• 5-(1 -Adamantyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• ZVCRUHHERRHVBC-UHFFFAOYSA-N
• 3-(Adamantan-1-yl)-4-ethyl-1H-1,2,4-triazole-5(4H)-thione

• Inchi： 1S/C14H21N3S/c1-2-17-12(15-16-13(17)18)14-6-9-3-10(7-14)5-11(4-9)8-14/h9-11H,2-8H2,1H3,(H,16,18)
• InChI Key： ZVCRUHHERRHVBC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C23CC4CC(CC(C4)C2)C3)N1CC

Computed Properties

• Exact Mass: 263.14583
• Monoisotopic Mass: 263.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 27.63